Cas no 477867-74-6 (6-chloro-3-(4-nitrophenyl)-2H-1,4-benzoxazine)

• Product Name: 6-chloro-3-(4-nitrophenyl)-2H-1,4-benzoxazine
• CAS No: 477867-74-6
• CID: 4652729
• Update Time: 2025-05-26

6-chloro-3-(4-nitrophenyl)-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(4-nitrophenyl)-2H-1,4-benzoxazine
• 6-chloro-3-(4-nitrophenyl)-2H-1,4-benzoxazine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 6-chloro-3-(4-nitrophenyl)-2H-1,4-benzoxazine

Comprehensive Overview of 6-chloro-3-(4-nitrophenyl)-2H-1,4-benzoxazine (CAS No. 477867-74-6)

6-chloro-3-(4-nitrophenyl)-2H-1,4-benzoxazine (CAS No. 477867-74-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the benzoxazine family, a class of nitrogen- and oxygen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its nitrophenyl and chloro substituents, which contribute to its reactivity and interaction with biological targets.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and material science. 6-chloro-3-(4-nitrophenyl)-2H-1,4-benzoxazine is frequently discussed in the context of structure-activity relationship (SAR) studies, as its scaffold offers a versatile platform for derivatization. This aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized for enhanced efficacy. The compound's CAS No. 477867-74-6 is often searched in academic databases, reflecting its relevance in synthetic chemistry and medicinal chemistry workflows.

One of the key advantages of 6-chloro-3-(4-nitrophenyl)-2H-1,4-benzoxazine lies in its potential as a pharmacophore. The nitrophenyl group is known to participate in electron-transfer processes, making it valuable for designing enzyme inhibitors or fluorescence probes. Meanwhile, the chloro substituent enhances lipophilicity, which can improve membrane permeability—a critical factor in central nervous system (CNS) drug development. These properties have led to its exploration in neurodegenerative disease research, a hot topic in 2024 due to the rising global prevalence of conditions like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, CAS No. 477867-74-6 is often referenced in discussions about green chemistry and catalytic transformations. Researchers are investigating eco-friendly protocols to synthesize benzoxazine derivatives, minimizing hazardous byproducts. This resonates with the broader scientific community's focus on sustainable methodologies, a frequently searched term in AI-driven literature reviews. The compound's stability under various conditions also makes it a candidate for high-throughput screening (HTS) applications, another trending area in precision medicine.

In material science, 6-chloro-3-(4-nitrophenyl)-2H-1,4-benzoxazine has shown promise due to its aromatic stacking capabilities. Its planar structure facilitates π-π interactions, which are essential for designing organic semiconductors or luminescent materials. With the rise of flexible electronics and OLED technologies, this compound's role in molecular engineering is increasingly highlighted. Searches for "nitrophenyl benzoxazine applications" have spiked in 2024, reflecting cross-disciplinary interest.

Quality control and analytical characterization of CAS No. 477867-74-6 are critical for reproducibility. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structure. These methods align with the FAIR data principles (Findable, Accessible, Interoperable, Reusable), a major focus in modern research transparency initiatives. The compound's chromatographic behavior is also a subject of optimization studies, particularly for analytical method development in regulatory submissions.

Looking ahead, 6-chloro-3-(4-nitrophenyl)-2H-1,4-benzoxazine exemplifies the convergence of small-molecule innovation and interdisciplinary science. Its dual utility in life sciences and materials research positions it as a compelling case study for convergent technologies. As AI-assisted molecular property prediction tools become mainstream, compounds like this will likely see accelerated exploration, answering frequent queries about "benzoxazine derivatives in drug discovery" and "nitrophenyl heterocycles in materials."